Cas no 1695385-81-9 (6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol)

• Product Name: 6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol
• CAS No: 1695385-81-9
• MF: C₉H₁₆BrN₃O
• MW: 262.146841049194
• CID: 5770764
• PubChem ID: 107703736
• Update Time: 2025-08-03

6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1106995
• 1695385-81-9
• 6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol

• Inchi： 1S/C9H16BrN3O/c10-8-7-13(12-9(8)11)5-3-1-2-4-6-14/h7,14H,1-6H2,(H2,11,12)
• InChI Key： PLPRNIHSNXZQHI-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCCCCCO

Computed Properties

• Exact Mass: 261.04767g/mol
• Monoisotopic Mass: 261.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol

Comprehensive Overview of 6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol (CAS No. 1695385-81-9)

6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core modified with bromo and amino functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 1695385-81-9, ensures precise identification in global chemical databases, catering to researchers exploring heterocyclic chemistry or drug discovery.

In recent years, the demand for pyrazole derivatives has surged due to their applications in kinase inhibitors and anti-inflammatory agents. Users frequently search for terms like "pyrazole-based drug candidates" or "bromo-substituted heterocycles," reflecting growing interest in targeted therapies. This compound’s hexanol linker enhances solubility, addressing a common challenge in medicinal chemistry optimization—a topic often queried in AI-driven research platforms.

The synthesis of 6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol involves multi-step protocols, including N-alkylation and halogenation, which are widely discussed in academic forums. Its amino group offers further derivatization opportunities, aligning with trends in combinatorial chemistry and high-throughput screening. Researchers also explore its role in crop protection, as agrochemical innovation remains a hot topic amid climate change concerns.

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In summary, 6-(3-amino-4-bromo-1H-pyrazol-1-yl)hexan-1-ol exemplifies the intersection of structural versatility and practical utility. Its alignment with trending scientific inquiries—from precision medicine to green chemistry—ensures enduring relevance in both literature and industrial applications.